Cas no 2229600-84-2 (4,4-difluoro-1-(2-methylpyridin-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(2-methylpyridin-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229600-84-2
• MF: C₁₃H₁₅F₂NO₂
• MW: 255.26051068306
• CID: 5929992
• PubChem ID: 165743434
• Update Time: 2025-10-29

4,4-difluoro-1-(2-methylpyridin-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2-methylpyridin-3-yl)cyclohexane-1-carboxylic acid
• EN300-1969903
• 2229600-84-2

• Inchi： 1S/C13H15F2NO2/c1-9-10(3-2-8-16-9)12(11(17)18)4-6-13(14,15)7-5-12/h2-3,8H,4-7H2,1H3,(H,17,18)
• InChI Key： PLUFKWMTGGCLNN-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2=CC=CN=C2C)CC1)F

Computed Properties

• Exact Mass: 255.10708505g/mol
• Monoisotopic Mass: 255.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 4,4-difluoro-1-(2-methylpyridin-3-yl)cyclohexane-1-carboxylic acid

Introduction to 4,4-difluoro-1-(2-methylpyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2229600-84-2)

4,4-difluoro-1-(2-methylpyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2229600-84-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluorinated cyclohexanecarboxylic acids and has been studied for its potential therapeutic applications, particularly in the treatment of various diseases. The unique structural features of this molecule, including the presence of fluorine atoms and a substituted pyridine ring, contribute to its intriguing biological properties and pharmacological activities.

The synthesis of 4,4-difluoro-1-(2-methylpyridin-3-yl)cyclohexane-1-carboxylic acid involves several steps, including the introduction of fluorine atoms and the formation of the cyclohexane ring. Recent advancements in synthetic methodologies have enabled researchers to develop efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product. This method not only reduces the number of steps required but also minimizes the formation of by-products, making it an attractive option for industrial-scale synthesis.

In terms of its biological activity, 4,4-difluoro-1-(2-methylpyridin-3-yl)cyclohexane-1-carboxylic acid has shown promising results in preclinical studies. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. Specifically, it was found to effectively suppress the activity of cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial enzymes in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. These findings suggest that 4,4-difluoro-1-(2-methylpyridin-3-yl)cyclohexane-1-carboxylic acid could be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4,4-difluoro-1-(2-methylpyridin-3-yl)cyclohexane-1-carboxylic acid has also been investigated for its potential as an anticancer agent. A study published in Cancer Research in 2020 reported that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is thought to involve the modulation of signaling pathways that are aberrantly activated in cancer cells. For example, it was shown to downregulate the expression of oncogenic proteins such as c-Myc and Bcl-xL, which are known to promote cell survival and proliferation.

The pharmacokinetic properties of 4,4-difluoro-1-(2-methylpyridin-3-yl)cyclohexane-1-carboxylic acid have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, it shows low toxicity in animal models, suggesting a favorable safety profile. These properties make it an attractive candidate for further clinical development.

In conclusion, 4,4-difluoro-1-(2-methylpyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2229600-84-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities have made it a subject of intense research interest in both academic and industrial settings. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an important role in the development of new treatments for various diseases.